
Physical properties of 5-Chloro-2,3-
dimethylpyrazine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Chloro-2,3-dimethylpyrazine

CAS No.: 59489-32-6

Cat. No.: B1590686

Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Chloro-2,3-dimethylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-2,3-dimethylpyrazine is a substituted heterocyclic compound that serves as a

valuable building block in medicinal chemistry and materials science. Its unique electronic and

structural properties, conferred by the pyrazine core, two methyl groups, and a chloro

substituent, make it a versatile synthon for the development of novel therapeutic agents and

functional materials. A thorough understanding of its physical properties is paramount for its

effective utilization in synthesis, process development, and quality control. This guide provides

a comprehensive overview of the core physical characteristics of 5-Chloro-2,3-
dimethylpyrazine, grounded in experimental data and theoretical principles, to support its

application in research and development.
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The fundamental physicochemical properties of 5-Chloro-2,3-dimethylpyrazine are

summarized in the table below. These values are critical for handling, storage, and reaction

setup.

Property Value
Significance for
Researchers

Molecular Formula C₆H₇ClN₂
Provides the elemental

composition.

Molecular Weight 142.59 g/mol

Essential for stoichiometric

calculations in chemical

reactions.

CAS Number 59489-32-6
The unique identifier for this

specific chemical substance.

Physical Form Liquid

Indicates that the melting point

is below ambient temperature.

[1]

Boiling Point 81 °C at 18 Torr

The temperature at which the

vapor pressure equals the

applied pressure; a key

parameter for purification by

distillation.[2]

Density 1.2 ± 0.1 g/cm³

Important for mass-to-volume

conversions in experimental

setups.[2]

Flash Point 90.3 ± 11.5 °C

The lowest temperature at

which vapors will ignite in the

presence of an ignition source;

a critical safety parameter.[2]

Refractive Index 1.526

A measure of how light

propagates through the

substance, often used as a

quick purity check.[2]
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Melting Point Analysis
As a liquid at standard laboratory conditions, the melting point of 5-Chloro-2,3-
dimethylpyrazine is below typical room temperature (approximately 20-25°C). The lack of a

defined, high melting point can be attributed to its molecular structure. The asymmetric

substitution on the pyrazine ring hinders the formation of a stable crystal lattice, and the

intermolecular forces are not strong enough to maintain a solid state at room temperature.

Solubility Profile
The solubility of a compound is a critical factor in designing reaction conditions, purification

protocols, and in the case of drug development, formulation strategies.

Theoretical Solubility Assessment
The molecular structure of 5-Chloro-2,3-dimethylpyrazine—featuring a polar pyrazine ring

and a halogen substituent, alongside nonpolar methyl groups—suggests a degree of

amphiphilicity. It is anticipated to be soluble in a range of common organic solvents and

sparingly soluble in water. The nitrogen atoms in the pyrazine ring can act as hydrogen bond

acceptors, which may contribute to its solubility in protic solvents.

Experimental Protocol for Solubility Determination
To ascertain the precise solubility, a systematic experimental approach is necessary.

Objective: To determine the qualitative and quantitative solubility of 5-Chloro-2,3-
dimethylpyrazine in various solvents.

Materials:

5-Chloro-2,3-dimethylpyrazine

A selection of solvents (e.g., water, ethanol, dimethyl sulfoxide (DMSO), acetone, toluene)

Vials with screw caps

Analytical balance
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Vortex mixer

Centrifuge

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Procedure:

Qualitative Assessment:

1. To a series of labeled vials, add 1 mL of each test solvent.

2. Add approximately 10 mg of 5-Chloro-2,3-dimethylpyrazine to each vial.

3. Vortex each vial vigorously for 1-2 minutes.

4. Visually inspect for the presence of undissolved material. Classify as "soluble," "partially

soluble," or "insoluble."

Quantitative Assessment (Shake-Flask Method):

1. Prepare saturated solutions by adding an excess of 5-Chloro-2,3-dimethylpyrazine to

each solvent in a sealed vial until a solid/liquid equilibrium is observed.

2. Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-

48 hours) to ensure equilibrium is reached.

3. Centrifuge the vials to pellet the undissolved solute.

4. Carefully withdraw a known volume of the supernatant.

5. Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical method (HPLC or GC).

6. Quantify the concentration against a standard curve.
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Qualitative Solubility Quantitative Solubility (Shake-Flask)

Add 1 mL solvent to vial

Add ~10 mg of compound

Vortex for 1-2 min

Visually inspect

Add excess compound to solvent

Agitate for 24-48h at constant T

Centrifuge to pellet excess solid

Withdraw supernatant

Dilute for analysis

Analyze by HPLC/GC

Click to download full resolution via product page

Solubility Determination Workflow

Spectroscopic Characterization
Spectroscopic analysis provides a detailed fingerprint of the molecular structure, confirming its

identity and purity.

¹H NMR Spectroscopy
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Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy reveals the electronic

environment of the hydrogen atoms in the molecule.

¹H NMR (400 MHz, CDCl₃): δ 8.32 (s, 1H), 2.54 (s, 6H).[2]

Interpretation:

δ 8.32 (s, 1H): This singlet corresponds to the single proton on the pyrazine ring. Its

downfield chemical shift is a result of the deshielding effect of the electronegative nitrogen

atoms and the aromatic character of the ring.

δ 2.54 (s, 6H): This singlet, integrating to six protons, represents the two methyl groups. The

single peak indicates that the two methyl groups are chemically equivalent due to free

rotation and the overall symmetry of that portion of the molecule.

¹³C NMR Spectroscopy
Carbon-13 NMR provides information about the carbon skeleton of the molecule. While specific

experimental data for 5-Chloro-2,3-dimethylpyrazine is not readily available, the expected

chemical shifts can be predicted based on the electronic effects of the substituents.

Carbon Atom
Predicted ¹³C Chemical
Shift (ppm)

Rationale

C2, C3 (bearing CH₃) 150-155

These carbons are part of the

aromatic pyrazine ring and are

deshielded by the adjacent

nitrogen atoms.

C5 (bearing Cl) 145-150
The electronegative chlorine

atom causes a downfield shift.

C6 (bearing H) 135-140

This carbon is deshielded by

the adjacent nitrogen and the

aromatic ring current.

CH₃ 20-25

Typical chemical shift for

methyl groups attached to an

sp² hybridized carbon.
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Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule through their

characteristic vibrational frequencies.

Wavenumber (cm⁻¹) Vibrational Mode Functional Group

3050-3150 C-H stretch Aromatic C-H

2850-3000 C-H stretch Methyl C-H

1500-1600 C=N stretch Pyrazine ring

1400-1500 C=C stretch Pyrazine ring

1000-1200 C-Cl stretch Chloroalkane

Mass Spectrometry
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Expected Molecular Ion (M⁺): A peak at m/z ≈ 142.

Isotopic Peak (M+2): Due to the natural abundance of the ³⁷Cl isotope, a characteristic peak

at m/z ≈ 144 with an intensity of approximately one-third of the M⁺ peak is expected.

Key Fragmentation: The molecular ion is expected to be relatively stable due to the aromatic

nature of the pyrazine ring. Common fragmentation pathways may involve the loss of a

chlorine radical (Cl•) or a methyl radical (CH₃•).

[C₆H₇ClN₂]⁺˙
m/z = 142/144

[C₆H₇N₂]⁺
m/z = 107

- Cl•

[C₅H₄ClN₂]⁺
m/z = 127/129

- CH₃•
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Proposed Mass Spectrometry Fragmentation

Experimental Methodologies: Boiling Point
Determination
Accurate determination of the boiling point is crucial for purification and as an indicator of purity.

For research purposes, a micro-boiling point determination is often employed to conserve

valuable material.

Objective: To determine the boiling point of 5-Chloro-2,3-dimethylpyrazine using a micro-

reflux method.

Apparatus:

Heating block or oil bath

Small test tube

Thermometer

Capillary tube (sealed at one end)

Stir bar (if using a heating block with a stirrer)

Procedure:

Place a small amount (0.5-1 mL) of 5-Chloro-2,3-dimethylpyrazine into the test tube.

Invert a capillary tube (sealed end up) and place it into the test tube.

Secure the test tube to a thermometer, ensuring the bulb of the thermometer is level with the

sample.

Immerse the assembly into a heating block or oil bath.

Heat the apparatus gradually.
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Observe the capillary tube. A slow stream of bubbles will emerge as the air inside expands.

As the liquid approaches its boiling point, the rate of bubbling will increase significantly as

the capillary fills with the vapor of the substance.

Record the temperature at which a rapid and continuous stream of bubbles emerges from

the capillary. This is the boiling point. At this temperature, the vapor pressure of the liquid

equals the atmospheric pressure.

Experimental Setup Measurement

Place sample in test tube

Add inverted capillary tube

Attach to thermometer

Immerse in heating bath

Heat gradually

Observe for rapid, continuous bubbles

Record temperature

Click to download full resolution via product page

Micro-Boiling Point Determination Workflow

Conclusion
The physical properties of 5-Chloro-2,3-dimethylpyrazine—including its liquid state at room

temperature, boiling point, density, and spectroscopic characteristics—are dictated by its

unique molecular structure. This guide provides a foundational understanding of these

properties and outlines reliable experimental protocols for their determination. A thorough grasp
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of this information is essential for chemists and researchers to confidently and safely utilize this

versatile compound in the synthesis of advanced materials and novel pharmaceutical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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